Cas no 136112-71-5 (8,9-bis(4-nitrophenyl)-9H-purin-6-amine)

• Product Name: 8,9-bis(4-nitrophenyl)-9H-purin-6-amine
• CAS No: 136112-71-5
• MF: C₁₇H₁₁N₇O₄
• MW: 377.313741922379
• CID: 1239802
• PubChem ID: 154470
• Update Time: 2025-04-20

8,9-bis(4-nitrophenyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 8,9-bis(4-nitrophenyl)-9H-purin-6-amine
• 9H-purin-6-amine, 8,9-bis(4-nitrophenyl)-
• 8,9-bis(4-nitrophenyl)purin-6-amine
• 8,9-Bis(p-nitrophenyl)adenine
• DTXSID20159665
• 136112-71-5
• CCRIS 5376
• 8,N(sup 9)-Bis(p-nitrophenyl)adenine

• Inchi： 1S/C17H11N7O4/c18-15-14-17(20-9-19-15)22(11-5-7-13(8-6-11)24(27)28)16(21-14)10-1-3-12(4-2-10)23(25)26/h1-9H,(H2,18,19,20)
• InChI Key： NZBWGPMAVVJJED-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C2=C(C(N)=NC=N2)N=C1C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 377.08743
• Monoisotopic Mass: 377.087252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161
• XLogP3: 2.7

Experimental Properties

• Density: 1.68
• Boiling Point: 697.2°C at 760 mmHg
• Flash Point: 375.5°C
• Refractive Index: 1.812
• PSA: 155.9